Cas no 859190-71-9 (3,3-dimethyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonamide)
3,3-dimethyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 3,3-dimethyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonamide
-
3,3-dimethyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM415408-1g |
3,3-dimethyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonamide |
859190-71-9 | 95%+ | 1g |
$*** | 2023-05-29 | |
| Enamine | EN300-79350-0.05g |
3,3-dimethyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonamide |
859190-71-9 | 95.0% | 0.05g |
$42.0 | 2025-02-20 | |
| Enamine | EN300-79350-0.1g |
3,3-dimethyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonamide |
859190-71-9 | 95.0% | 0.1g |
$66.0 | 2025-02-20 | |
| Enamine | EN300-79350-0.25g |
3,3-dimethyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonamide |
859190-71-9 | 95.0% | 0.25g |
$92.0 | 2025-02-20 | |
| Enamine | EN300-79350-0.5g |
3,3-dimethyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonamide |
859190-71-9 | 95.0% | 0.5g |
$175.0 | 2025-02-20 | |
| Enamine | EN300-79350-1.0g |
3,3-dimethyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonamide |
859190-71-9 | 95.0% | 1.0g |
$256.0 | 2025-02-20 | |
| Enamine | EN300-79350-2.5g |
3,3-dimethyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonamide |
859190-71-9 | 95.0% | 2.5g |
$503.0 | 2025-02-20 | |
| Enamine | EN300-79350-5.0g |
3,3-dimethyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonamide |
859190-71-9 | 95.0% | 5.0g |
$743.0 | 2025-02-20 | |
| Enamine | EN300-79350-10.0g |
3,3-dimethyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonamide |
859190-71-9 | 95.0% | 10.0g |
$1101.0 | 2025-02-20 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01071555-1g |
3,3-Dimethyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonamide |
859190-71-9 | 95% | 1g |
¥1456.0 | 2024-04-18 |
3,3-dimethyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonamide Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 3,3-dimethyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonamide
Compound CAS No 859190-71-9: 3,3-Dimethyl-2-Oxo-2,3-Dihydro-1H-lndole-5-Sulfonamide
Compound CAS No 859190-71-9, also known as 3,3-dimethyl-2-oxo-2,3-dihydro-1H-lndole-5-sulfonamide, is a unique chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of sulfonamides, which are widely studied for their potential applications in drug discovery and development. The structure of this compound is characterized by a fused bicyclic system, specifically an indole derivative with a sulfonamide group attached at the 5-position. This structural feature not only imparts unique chemical properties but also suggests potential biological activity.
The indole moiety is a well-known heterocyclic structure found in numerous bioactive compounds. In this case, the indole ring is modified with a methyl group at both the 3 positions and an oxo group at position 2. These substituents likely influence the compound's stability, solubility, and interaction with biological targets. The sulfonamide group at position 5 further enhances the compound's potential as a pharmacophore due to its ability to form hydrogen bonds and interact with protein surfaces.
Recent studies have explored the synthesis and characterization of this compound using advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided insights into its molecular weight, purity, and structural integrity. Additionally, computational chemistry methods have been employed to predict its physicochemical properties, including logP values and solubility profiles. These parameters are crucial for assessing its potential as a drug candidate.
In terms of biological activity, preliminary assays have indicated that 3,3-dimethyl-2-oxo-2,3-dihydro-lH-lndole-S-sulfonamide exhibits promising inhibitory effects against certain enzymes and receptors. For instance, research has shown that it may act as an antagonist or agonist depending on the target system. This dual functionality underscores its versatility in modulating cellular pathways.
The synthesis of this compound involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the indole ring system through cyclization reactions followed by functionalization with the sulfonamide group. Researchers have also explored alternative synthetic routes to optimize scalability for potential large-scale production.
From an environmental perspective, studies on the degradation pathways of this compound have been conducted to assess its environmental impact. Results suggest that it undergoes hydrolysis under certain conditions, which is an important consideration for its safe handling and disposal.
In conclusion, CAS No 859190-SI-S, or 3,S-dimethyl-Z-oXO-Z,S-dihydro-lH-lndole-S-sulfonamide, represents a valuable addition to the library of bioactive compounds with potential applications in drug development. Its unique structure and promising biological activity make it a subject of ongoing research aimed at unlocking its full therapeutic potential.
859190-71-9 (3,3-dimethyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)